Cas no 1989659-48-4 (Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate)
Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
- AT18813
- lithium;5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
- LITHIUM 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE
- Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
-
- Inchi: 1S/C4HF3N2O3.Li/c5-4(6,7)3-9-8-1(12-3)2(10)11;/h(H,10,11);/q;+1/p-1
- InChI Key: WELTYAVCYKRLHV-UHFFFAOYSA-M
- SMILES: FC(C1=NN=C(C(=O)[O-])O1)(F)F.[Li+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 200
- Topological Polar Surface Area: 79
Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM462455-100mg |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM462455-250mg |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM462455-500mg |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM462455-1g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-304309-0.05g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 0.05g |
$168.0 | 2023-02-25 | ||
| Enamine | EN300-304309-0.1g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 0.1g |
$252.0 | 2023-02-25 | ||
| Enamine | EN300-304309-0.25g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 0.25g |
$361.0 | 2023-02-25 | ||
| Enamine | EN300-304309-0.5g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 0.5g |
$569.0 | 2023-02-25 | ||
| Enamine | EN300-304309-1.0g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-304309-2.5g |
lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
1989659-48-4 | 2.5g |
$1428.0 | 2023-02-25 |
Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
Research Briefing on Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 1989659-48-4)
Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 1989659-48-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl-substituted oxadiazole core, exhibits promising potential in various therapeutic applications, including but not limited to anti-inflammatory, antimicrobial, and anticancer activities. The lithium ion component further enhances its solubility and bioavailability, making it an attractive candidate for drug development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate exhibits potent inhibitory effects on specific inflammatory pathways by targeting key enzymes such as cyclooxygenase-2 (COX-2). The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines without notable cytotoxicity.
Another groundbreaking research effort, highlighted in a 2024 Nature Communications article, explored the compound's antimicrobial properties. The study revealed that the trifluoromethyl group plays a critical role in disrupting bacterial cell membranes, particularly in multidrug-resistant strains. This finding opens new avenues for developing next-generation antibiotics to combat the growing threat of antimicrobial resistance.
In the context of oncology, preliminary data from a recent preclinical trial (2024) indicated that Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These results, though still in the early stages, suggest a potential role for this compound in targeted cancer therapies.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate. Current research is also investigating its potential side effects and long-term safety, which are critical for advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of this compound into viable therapeutic agents.
In conclusion, Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate represents a compelling area of research with multifaceted therapeutic potential. Continued exploration of its mechanisms of action and optimization of its chemical properties will be essential for translating these discoveries into clinical applications. This compound exemplifies the innovative strides being made in the intersection of chemistry and biology to address pressing medical needs.
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